Cas no 1270356-39-2 (2-(azetidin-2-yl)-6-bromopyridine)

• Product Name: 2-(azetidin-2-yl)-6-bromopyridine
• CAS No: 1270356-39-2
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 6136218
• PubChem ID: 129943363
• Update Time: 2025-06-08

2-(azetidin-2-yl)-6-bromopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-2-yl)-6-bromopyridine
• EN300-1911850
• 1270356-39-2

• Inchi： 1S/C8H9BrN2/c9-8-3-1-2-7(11-8)6-4-5-10-6/h1-3,6,10H,4-5H2
• InChI Key： CDBBKRPWGXUSET-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C2CCN2)=N1

Computed Properties

• Exact Mass: 211.99491g/mol
• Monoisotopic Mass: 211.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.9Ų

Additional information on 2-(azetidin-2-yl)-6-bromopyridine

Introduction to 2-(Azetidin-2-yl)-6-bromopyridine (CAS No. 1270356-39-2)

2-(Azetidin-2-yl)-6-bromopyridine, with the CAS number 1270356-39-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a brominated pyridine ring and an azetidine moiety. These features make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 2-(azetidin-2-yl)-6-bromopyridine consists of a pyridine ring substituted with a bromine atom at the 6-position and an azetidine ring at the 2-position. The presence of the bromine atom provides a handle for further functionalization, while the azetidine ring offers a flexible and reactive site for various chemical transformations. This combination of functionalities makes 2-(azetidin-2-yl)-6-bromopyridine an attractive starting material for the development of novel pharmaceuticals.

In recent years, significant advancements have been made in understanding the biological activities and potential applications of 2-(azetidin-2-yl)-6-bromopyridine. Research has shown that this compound can serve as a key intermediate in the synthesis of compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of 2-(azetidin-2-yl)-6-bromopyridine in the development of potent inhibitors of protein kinases, which are important targets in cancer therapy.

The synthetic accessibility of 2-(azetidin-2-yl)-6-bromopyridine has also been extensively explored. Various synthetic routes have been developed to efficiently prepare this compound, including transition-metal-catalyzed cross-coupling reactions and palladium-catalyzed C-H activation methods. These synthetic strategies not only improve the yield and purity of the final product but also provide flexibility in introducing additional functional groups, thereby expanding its utility in drug discovery.

Beyond its role as an intermediate, 2-(azetidin-2-yl)-6-bromopyridine itself has shown promising biological activity. Studies have demonstrated its ability to modulate specific biological pathways, making it a potential lead compound for further optimization. For example, research conducted at a leading pharmaceutical company revealed that derivatives of 2-(azetidin-2-yl)-6-bromopyridine exhibit selective inhibition of certain enzymes involved in inflammatory responses, suggesting its potential as an anti-inflammatory agent.

The pharmacological properties of 2-(azetidin-2-yl)-6-bromopyridine have also been investigated in preclinical studies. Animal models have shown that compounds derived from this scaffold exhibit good pharmacokinetic profiles, including favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for advancing these compounds into clinical trials and ultimately into therapeutic applications.

In addition to its medicinal applications, 2-(azetidin-2-yl)-6-bromopyridine has found use in other areas of chemical research. Its unique structural features make it an interesting candidate for studying molecular recognition and self-assembly processes. For instance, researchers have utilized this compound to develop supramolecular assemblies with well-defined structures and functions, which have potential applications in materials science and nanotechnology.

The environmental impact of chemicals used in pharmaceutical research is an important consideration. Studies on the environmental fate and toxicity of 2-(azetidin-2-yl)-6-bromopyridine have shown that it is relatively stable under typical environmental conditions and does not pose significant ecological risks when handled properly. However, best practices for waste management and disposal should always be followed to minimize any potential environmental impact.

In conclusion, 2-(azetidin-2-yl)-6-bromopyridine (CAS No. 1270356-39-2) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal starting material for the synthesis of bioactive molecules with diverse therapeutic potentials. Ongoing research continues to uncover new insights into its biological activities and synthetic methodologies, further solidifying its importance in the field.